3-(2,4-dichlorophenyl)-N-[1-(oxan-4-yl)pyrrolidin-3-yl]propanamide
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Description
3-(2,4-dichlorophenyl)-N-[1-(oxan-4-yl)pyrrolidin-3-yl]propanamide is a useful research compound. Its molecular formula is C18H24Cl2N2O2 and its molecular weight is 371.3. The purity is usually 95%.
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Scientific Research Applications
Organic Synthesis and Chemical Reactivity
Organic synthesis research has explored the reactivity of structurally similar compounds to 3-(2,4-dichlorophenyl)-N-(1-(tetrahydro-2H-pyran-4-yl)pyrrolidin-3-yl)propanamide. For instance, studies on the synthesis of heterocyclic compounds through reactions of chlorophenyl-based precursors have highlighted the versatility of these molecules in generating a wide range of biologically active derivatives. Such reactions often involve the formation of pyrazolines, pyridines, and other nitrogen-containing heterocycles, which are crucial in medicinal chemistry (Roman, 2013).
Biological Activity and Potential Therapeutic Applications
Compounds with a chlorophenyl moiety have been extensively studied for their potential biological activities. Research into molecules structurally related to 3-(2,4-dichlorophenyl)-N-(1-(tetrahydro-2H-pyran-4-yl)pyrrolidin-3-yl)propanamide has demonstrated a broad spectrum of biological effects. These include antimicrobial, antifungal, and anticancer activities, showcasing the therapeutic potential of such compounds in treating various diseases (Sivakumar et al., 2021). Molecular docking studies have further elucidated their mechanism of action, providing insights into how these compounds interact with biological targets to exert their effects.
Formulation Development and Drug Delivery Research
The development of effective drug delivery systems for poorly water-soluble compounds is a significant area of pharmaceutical research. Investigations into formulation strategies to enhance the bioavailability of compounds similar to 3-(2,4-dichlorophenyl)-N-(1-(tetrahydro-2H-pyran-4-yl)pyrrolidin-3-yl)propanamide have revealed approaches to improve solubility and stability. These studies focus on preventing precipitation upon dilution and ensuring consistent plasma concentrations in vivo, which are critical for achieving therapeutic efficacy (Burton et al., 2012).
Properties
IUPAC Name |
3-(2,4-dichlorophenyl)-N-[1-(oxan-4-yl)pyrrolidin-3-yl]propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H24Cl2N2O2/c19-14-3-1-13(17(20)11-14)2-4-18(23)21-15-5-8-22(12-15)16-6-9-24-10-7-16/h1,3,11,15-16H,2,4-10,12H2,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KOSLYBFRBPYRBK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC1NC(=O)CCC2=C(C=C(C=C2)Cl)Cl)C3CCOCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H24Cl2N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
371.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.